Cas no 2807450-48-0 (6-Chloro-7-fluoro-3-methyl-1H-indazole)

• Product Name: 6-Chloro-7-fluoro-3-methyl-1H-indazole
• CAS No: 2807450-48-0
• MF: C₈H₆ClFN₂
• MW: 184.59804391861
• CID: 6795746
• PubChem ID: 164894846
• Update Time: 2025-10-30

6-Chloro-7-fluoro-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-fluoro-3-methyl-1H-indazole
• 2807450-48-0
• MFCD34762278

• Inchi： 1S/C8H6ClFN2/c1-4-5-2-3-6(9)7(10)8(5)12-11-4/h2-3H,1H3,(H,11,12)
• InChI Key： ZZQWOBGSDOHMSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1F)=NNC=2C

Computed Properties

• Exact Mass: 184.0203541g/mol
• Monoisotopic Mass: 184.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 6-Chloro-7-fluoro-3-methyl-1H-indazole

Introduction to 6-Chloro-7-fluoro-3-methyl-1H-indazole (CAS No. 2807450-48-0)

6-Chloro-7-fluoro-3-methyl-1H-indazole (CAS No. 2807450-48-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique substitution pattern of 6-Chloro-7-fluoro-3-methyl-1H-indazole makes it a promising candidate for various therapeutic applications.

The chemical structure of 6-Chloro-7-fluoro-3-methyl-1H-indazole consists of a five-membered indazole ring with a chlorine atom at the 6-position, a fluorine atom at the 7-position, and a methyl group at the 3-position. This specific arrangement of substituents imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, making it suitable for in vivo studies and potential clinical applications.

Recent studies have highlighted the potential of 6-Chloro-7-fluoro-3-methyl-1H-indazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are major targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-Chloro-7-fluoro-3-methyl-1H-indazole has also demonstrated promising anti-cancer activity. Studies conducted on various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. For example, it has been reported to downregulate the expression of Bcl-2, an anti-apoptotic protein, and upregulate the expression of Bax, a pro-apoptotic protein, thereby promoting programmed cell death.

The neuroprotective potential of 6-Chloro-7-fluoro-3-methyl-1H-indazole has also been explored in recent research. Preclinical studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults, such as glutamate excitotoxicity and β-amyloid toxicity. These findings suggest that 6-Chloro-7-fluoro-3-methyl-1H-indazole may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-Chloro-7-fluoro-3-methyl-1H-indazole has been extensively studied to understand its behavior in biological systems. In vitro and in vivo studies have demonstrated that this compound exhibits good oral bioavailability and favorable distribution properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound also shows low plasma protein binding, which enhances its availability to target tissues.

Toxicological studies on 6-Chloro-7-fluoro-3-methyl-1H-indazole have indicated that it is well-tolerated at therapeutic doses with minimal side effects. Acute and chronic toxicity studies in animal models have not revealed any significant adverse effects on major organs or physiological parameters. These findings support the safety profile of this compound and its potential for further development as a therapeutic agent.

In conclusion, 6-Chloro-7-fluoro-3-methyl-1H-indazole (CAS No. 2807450-48-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.